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Compound of Interest

Compound Name: Filapixant

Cat. No.: B607451 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed guidelines for the proper storage, handling, and experimental use of Filapixant
powder, a potent and selective P2X3 receptor antagonist.

Introduction to Filapixant
Filapixant (CAS No: 1948232-63-0) is a key investigational compound in the study of

purinergic signaling.[1] As a selective antagonist of the P2X3 receptor, it is instrumental in

research related to sensory nerve signaling, chronic cough, and other conditions where P2X3

receptor activation plays a role.[2] The P2X3 receptor is an ATP-gated ion channel primarily

expressed on sensory neurons.[3] Its activation by extracellular ATP is a critical step in the

transmission of sensory signals, including pain and cough reflexes. Filapixant's mechanism of

action involves blocking this ATP-mediated activation, thereby inhibiting downstream signaling

cascades.[3]

Storage and Handling of Filapixant Powder
Proper storage and handling of Filapixant powder are crucial to maintain its integrity and

ensure the reliability of experimental results.

2.1. Storage of Solid Powder

While specific long-term storage conditions for the solid powder are not extensively published,

general best practices for hygroscopic and potentially light-sensitive compounds should be

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b607451?utm_src=pdf-interest
https://www.benchchem.com/product/b607451?utm_src=pdf-body
https://www.benchchem.com/product/b607451?utm_src=pdf-body
https://www.benchchem.com/product/b607451?utm_src=pdf-body
https://www.dcchemicals.com/product_show-filapixant.html
https://pubmed.ncbi.nlm.nih.gov/37041539/
https://www.medchemexpress.com/filapixant.html
https://www.benchchem.com/product/b607451?utm_src=pdf-body
https://www.medchemexpress.com/filapixant.html
https://www.benchchem.com/product/b607451?utm_src=pdf-body
https://www.benchchem.com/product/b607451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


followed.

Parameter Recommendation Rationale

Temperature
Store at -20°C for long-term

storage.

To minimize degradation over

time.

Light
Store in a light-protected

container (e.g., amber vial).

To prevent potential

photodegradation.[4]

Moisture

Store in a tightly sealed

container with a desiccant.

Filapixant is noted to be

hygroscopic.

To prevent water absorption

which can lead to degradation

and affect weighing accuracy.

2.2. Handling of Solid Powder

Due to its potency and hygroscopic nature, careful handling of Filapixant powder is essential.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, a lab

coat, and safety glasses.

Weighing: Weigh the powder in a controlled environment with low humidity if possible. Use a

balance with a draft shield. Handle the powder quickly to minimize exposure to atmospheric

moisture.

Aerosol Prevention: Avoid creating dust. Open containers carefully and handle the powder

gently. For procedures that may generate dust, use a chemical fume hood.

Preparation and Storage of Filapixant Solutions
3.1. Solubility

Filapixant exhibits good solubility in dimethyl sulfoxide (DMSO).
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Solvent Solubility Notes

DMSO 146.67 mg/mL

Ultrasonic treatment may be

needed to achieve full

dissolution.

3.2. Preparation of Stock Solutions

A common practice is to prepare a high-concentration stock solution in DMSO.

Protocol for Preparing a 10 mM DMSO Stock Solution:

Calculate the required mass of Filapixant powder (Molecular Weight: 521.56 g/mol ). For 1

mL of a 10 mM stock, 5.22 mg of Filapixant is needed.

Carefully weigh the Filapixant powder and transfer it to an appropriate sterile, light-protected

vial.

Add the calculated volume of high-purity, anhydrous DMSO.

Vortex the solution until the powder is completely dissolved. If necessary, use an ultrasonic

bath to aid dissolution.

3.3. Storage of Stock Solutions

Proper storage of stock solutions is critical to maintain the compound's activity.

Storage Temperature Shelf Life

-20°C 1 month

-80°C 6 months

Note: Aliquoting the stock solution into single-use volumes is highly recommended to avoid

repeated freeze-thaw cycles.
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Filapixant's activity as a P2X3 receptor antagonist can be assessed using various cell-based

assays. A common method is a calcium imaging assay, which measures the influx of calcium

ions following receptor activation.

4.1. P2X3 Receptor Signaling Pathway

The binding of ATP to the P2X3 receptor, a ligand-gated ion channel, causes the channel to

open, leading to an influx of cations, primarily Ca²⁺ and Na⁺. This influx results in membrane

depolarization and the initiation of a downstream signaling cascade within the sensory neuron.

Filapixant acts by binding to the P2X3 receptor and preventing ATP from binding and

activating the channel, thus inhibiting the influx of ions and subsequent neuronal signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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